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Cat. No.: B1664544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dicyanobenzene, more commonly known in the scientific literature as isophthalonitrile, is

an aromatic organic compound with the chemical formula C₈H₄N₂. It is a white crystalline solid

that serves as a crucial intermediate in the synthesis of a wide array of chemical compounds.

Its unique molecular architecture, featuring a benzene ring substituted with two nitrile groups in

a meta-position, imparts specific reactivity that is leveraged in the production of

pharmaceuticals, agrochemicals, and high-performance polymers.[1][2] This guide provides a

comprehensive overview of 1,3-dicyanobenzene, including its chemical and physical

properties, detailed synthesis protocols, and its emerging role in the landscape of drug

discovery and development.

Nomenclature and Identification
1,3-Dicyanobenzene is known by a variety of synonyms and alternative names in chemical

literature and commercial databases. A comprehensive list is provided below to aid in literature

searches and material sourcing.
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Systematic Name 1,3-Benzenedicarbonitrile

Common Name Isophthalonitrile

CAS Number 626-17-5[3]

Molecular Formula C₈H₄N₂[3]

Molecular Weight 128.13 g/mol [3]

InChI Key LAQPNDIUHRHNCV-UHFFFAOYSA-N

Synonyms & Alternative Names

m-Dicyanobenzene, Isophthalodinitrile, m-

Benzenedinitrile, 3-Cyanobenzonitrile, IPN, m-

Phthalodinitrile[2][4]

Physicochemical Properties
A summary of the key physical and chemical properties of 1,3-dicyanobenzene is presented in

the table below. These properties are essential for its handling, storage, and application in

experimental and industrial settings.

Property Value Reference

Appearance
White to off-white crystalline

solid
[3]

Melting Point 161-165 °C [3]

Boiling Point 288 °C [3]

Density 1.28 g/cm³ at 25 °C [3]

Solubility in Water 0.7 g/L at 20 °C [3]

Solubility in Organic Solvents
Soluble in acetone and

benzene
[3]

Vapor Pressure 13.332 Pa at 50 °C [3]

Synthesis of 1,3-Dicyanobenzene
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The primary industrial method for the synthesis of 1,3-dicyanobenzene is the vapor-phase

ammoxidation of m-xylene. This process involves the reaction of m-xylene with ammonia and

oxygen in the presence of a catalyst at elevated temperatures.

Experimental Protocol: Vapor-Phase Ammoxidation of
m-Xylene
This protocol describes a laboratory-scale synthesis of 1,3-dicyanobenzene via the

ammoxidation of m-xylene.

Materials:

m-Xylene (99% purity)

Anhydrous Ammonia (99.9%)

Compressed Air (or Oxygen/Nitrogen mixture)

Vanadium-based catalyst (e.g., V₂O₅/Al₂O₃)

Fluidized bed reactor or fixed-bed reactor

Gas flow controllers

Heating mantle and temperature controller

Condenser and collection flask

Scrubber for effluent gases

Procedure:

Catalyst Preparation and Loading: The V₂O₅/Al₂O₃ catalyst is prepared and activated

according to standard procedures. The reactor is then loaded with the prepared catalyst.

Reactor Setup: The reactor is assembled within a heating mantle, and the gas inlet lines for

m-xylene, ammonia, and air are connected via mass flow controllers. The reactor outlet is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1664544?utm_src=pdf-body
https://www.benchchem.com/product/b1664544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


connected to a condenser followed by a collection flask and a scrubber to neutralize

unreacted ammonia and hydrogen cyanide.

Reaction Conditions: The reactor is heated to the reaction temperature, typically in the range

of 350-450 °C.

Reactant Feed: A gaseous mixture of m-xylene, ammonia, and air is introduced into the

reactor over the catalyst bed. The molar ratio of the reactants is a critical parameter and is

typically in the range of 1:6:15 (m-xylene:ammonia:air).

Reaction: The ammoxidation reaction proceeds as the reactants pass over the catalyst. The

reaction is exothermic, and temperature control is crucial for optimal yield and selectivity.

Product Collection: The effluent gas stream from the reactor, containing 1,3-
dicyanobenzene, byproducts (such as m-tolunitrile and carbon oxides), and unreacted

starting materials, is passed through the condenser. The 1,3-dicyanobenzene, being a solid

at room temperature, desublimates in the condenser and is collected in the flask.

Purification: The crude 1,3-dicyanobenzene is purified by recrystallization from a suitable

solvent, such as ethanol or toluene, or by sublimation to yield a high-purity product.

Applications in Drug Development
While 1,3-dicyanobenzene itself is not typically the active pharmaceutical ingredient (API), its

rigid structure and the presence of two reactive nitrile groups make it a valuable scaffold for the

synthesis of a variety of heterocyclic compounds with potential therapeutic applications.

Precursor for Antimicrobial Agents
Derivatives of isophthalonitrile have been investigated for their antimicrobial properties. For

instance, a series of polyhalo isophthalonitrile derivatives have been synthesized and

evaluated for their activity against various strains of bacteria and fungi. Some of these

compounds have demonstrated potent inhibitory effects on the growth of Gram-positive

bacteria and fungi, with minimum inhibitory concentrations (MICs) in the low microgram per

milliliter range.

Synthesis of Antioxidant and Cytotoxic Compounds
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The isophthalonitrile core is also utilized in the synthesis of more complex molecules with

potential anticancer and antioxidant activities. For example, phthalonitrile derivatives are key

intermediates in the synthesis of phthalocyanines. Certain novel phthalocyanines derived from

these precursors have exhibited strong antioxidant and cytotoxic properties against various

cancer cell lines.
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Caption: A schematic overview of the synthesis of 1,3-dicyanobenzene.
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Applications of 1,3-Dicyanobenzene in Chemical
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Caption: Key application areas of 1,3-dicyanobenzene as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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